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Compound of Interest

Compound Name: Phosdrin

Cat. No.: B033356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Phosdrin (Mevinphos), a highly toxic organophosphate insecticide. Strict adherence to these

procedures is mandatory to ensure personnel safety and environmental protection.

Immediate Safety Information
Phosdrin is fatal if swallowed, fatal in contact with skin, and toxic if inhaled. It is a

cholinesterase inhibitor, meaning it can lead to severe neurological effects. Symptoms of

exposure can include headache, dizziness, blurred vision, weakness, nausea, cramps,

diarrhea, and chest discomfort. In severe cases, it can lead to convulsions, coma, and

respiratory failure.

Quantitative Data Summary
The following tables summarize key quantitative data for Phosdrin.
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Physical and Chemical Properties

Appearance Colorless to pale-yellow or orange liquid[1][2]

Odor Odorless to a weak odor[1][2]

Boiling Point 99-103 °C (210.2-217.4 °F)[1]

Flash Point 79 °C (174.2 °F)[1]

Density 1.23 g/cm³ at 20 °C (68 °F)[1]

Solubility in Water Fully miscible[1]

Toxicological Data

Oral LD50 (rat) 3 mg/kg[1]

Dermal LD50 (rat) 4 mg/kg[1]

Ingestion Toxicity Grade 4; LD50 = below 50 mg/kg[3]

Exposure Limits

OSHA PEL-TWA 0.1 mg/m³[3]

NIOSH REL-TWA 0.01 ppm

NIOSH IDLH 4 ppm[3]

PAC-1 0.3 mg/m³[1]

PAC-2 4 mg/m³[1]

PAC-3 40 mg/m³[1]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against Phosdrin exposure. The

selection of appropriate PPE is contingent on the specific task being performed.
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PPE Selection Workflow
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Phosdrin Handling Task Assessment

Identify Task

Low Exposure Potential
(e.g., handling sealed containers,

standard lab dilutions in fume hood)

Low Risk

High Exposure Potential
(e.g., open transfers,

spill cleanup, weighing powder)

High Risk

Minimum PPE:
- Nitrile gloves (double-gloved)

- Lab coat
- ANSI-approved safety glasses

with side shields

Maximum PPE:
- Chemical-resistant gloves (e.g., butyl rubber)

- Chemical-resistant suit or apron
- Full-face respirator with appropriate
  cartridge or supplied-air respirator

- Chemical-resistant footwear
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Phosdrin Spill Response Workflow

Spill Detected

Evacuate Immediate Area

Notify EH&S and Lab Supervisor

Don Appropriate PPE
(Full-face respirator, chemical suit,

resistant gloves, boots)

Contain Spill with Absorbent Material
(e.g., sand, diatomite)

Collect Contaminated Material
into a Labeled, Sealable Container

Decontaminate Spill Area
(Follow EH&S protocol)

Dispose of Waste as Hazardous

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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